Cas no 1690875-09-2 (2-cyclohexyl-5-methylpyrimidine-4-carboxylic acid)

• Product Name: 2-cyclohexyl-5-methylpyrimidine-4-carboxylic acid
• CAS No: 1690875-09-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD31428014
• CID: 5274887
• PubChem ID: 165716386
• Update Time: 2025-05-23

2-cyclohexyl-5-methylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-cyclohexyl-5-methyl-
• 2-cyclohexyl-5-methylpyrimidine-4-carboxylic acid

• MDL： MFCD31428014
• Inchi： 1S/C12H16N2O2/c1-8-7-13-11(14-10(8)12(15)16)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,15,16)
• InChI Key： KKFJAELVRVCFLC-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)=NC=C(C)C(C(O)=O)=N1

Additional information on 2-cyclohexyl-5-methylpyrimidine-4-carboxylic acid

2-Cyclohexyl-5-methylpyrimidine-4-carboxylic Acid (CAS No. 1690875-09-2): A Comprehensive Overview

The compound 2-cyclohexyl-5-methylpyrimidine-4-carboxylic acid (CAS No. 1690875-09-2) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrimidine derivatives, which are known for their versatile applications in drug design and chemical synthesis. The cyclohexyl group attached to the pyrimidine ring introduces steric and electronic effects that can influence the compound's reactivity and bioavailability, making it a valuable molecule for further research and development.

Recent studies have highlighted the potential of 2-cyclohexyl-5-methylpyrimidine-4-carboxylic acid as a lead compound in the development of novel pharmaceutical agents. Its pyrimidine core is a common structural motif in many biologically active compounds, including antiviral, anticancer, and anti-inflammatory agents. The carboxylic acid group at position 4 of the pyrimidine ring is particularly significant, as it can participate in hydrogen bonding and other non-covalent interactions that are crucial for molecular recognition and binding affinity.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The cyclohexyl substituent not only enhances the lipophilicity of the molecule but also improves its solubility in organic solvents, making it an ideal candidate for encapsulation in lipid-based nanoparticles or polymer matrices. These delivery systems can significantly enhance the bioavailability of drugs, particularly those with poor aqueous solubility.

In addition to its pharmacological applications, 2-cyclohexyl-5-methylpyrimidine-4-carboxylic acid has also been explored for its potential in materials science. Researchers have investigated its use as a building block for constructing supramolecular assemblies and coordination polymers. The pyrimidine ring's ability to act as a ligand provides a platform for designing materials with tailored electronic and mechanical properties, which could find applications in sensors, catalysts, and energy storage devices.

The synthesis of 2-cyclohexyl-5-methylpyrimidine-4-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods provide critical insights into the compound's molecular structure, purity, and stability under various conditions.

In conclusion, 2-cyclohexyl-5-methylpyrimidine-4-carboxylic acid (CAS No. 1690875-09-2) stands out as a versatile molecule with immense potential across multiple disciplines. Its unique combination of structural features makes it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing modern science and technology.